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Compound of Interest

Compound Name: 4-(4-Chlorophenoxy)piperidine

CAS No.: 97839-99-1

Cat. No.: B1599248

Get Quote

Application Note: 4-(4-Chlorophenoxy)piperidine
in Drug Discovery
High-Affinity Scaffold for GPCR and Sigma-1 Receptor Ligands

Executive Summary
4-(4-Chlorophenoxy)piperidine (4-CPP) is a privileged secondary amine scaffold extensively

utilized in medicinal chemistry to introduce a lipophilic, electron-withdrawing pharmacophore.

Unlike its C-linked analog (4-(4-chlorophenyl)piperidine), the ether linkage in 4-CPP provides

distinct rotational freedom and hydrogen-bond accepting capability, making it a critical building

block for Sigma-1 receptor modulators, antihistamines, and analgesics.

This guide provides a validated technical framework for synthesizing, derivatizing, and applying

4-CPP in bioactive molecule generation. It addresses the common confusion with the

domperidone metabolite (5-chloro-1-(4-piperidyl)-2-benzimidazolinone) and establishes a high-

trust protocol for library synthesis.
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Chemical Profile & Strategic Utility
Technical Specifications

IUPAC Name: 4-(4-Chlorophenoxy)piperidine[1][2]

Common CAS: 97839-99-1 (Free base), 53786-28-0 (Often misattributed; strictly refers to

the benzimidazolinone derivative. Critical QC Check required).

Molecular Weight: 211.69 g/mol

Key Pharmacophore Features:

Secondary Amine (

): High reactivity nucleophile for rapid derivatization.

Ether Linkage: Acts as a hydrogen bond acceptor; increases metabolic stability compared

to esters.

4-Chlorophenyl Tail: Provides significant lipophilicity and engages in halogen bonding with

receptor pockets (e.g., Sigma-1 hydrophobic domain).

Structural Distinction (QC Warning)
Caution: Commercial catalogs often conflate 4-CPP with the domperidone impurity.

Target Molecule (Ether): Piperidine-O-Phenyl-Cl

Impurity (Benzimidazolinone): Piperidine-N-Benzimidazolone-Cl

Differentiation: Use 1H NMR. The ether methine proton (H-4 of piperidine) appears as a

multiplet at ~4.3–4.5 ppm. The benzimidazolinone analog lacks this downfield ether signal.

Validated Synthetic Protocols
Protocol A: Synthesis of the Core Scaffold (Mitsunobu
Route)
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Rationale: Direct nucleophilic aromatic substitution (SNAr) of 4-chlorophenol on 4-

halopiperidines is sluggish due to the electron-rich nature of the phenol. The Mitsunobu

reaction offers a milder, stereocontrolled, and higher-yielding alternative.

Reagents:

4-Chlorophenol (1.0 equiv)

N-Boc-4-hydroxypiperidine (1.0 equiv)

Triphenylphosphine (

, 1.2 equiv)

Diisopropyl azodicarboxylate (DIAD, 1.2 equiv)

Solvent: Anhydrous THF

Step-by-Step Methodology:

Preparation: Dissolve N-Boc-4-hydroxypiperidine (2.0 g, 10 mmol), 4-chlorophenol (1.28 g,

10 mmol), and

(3.14 g, 12 mmol) in anhydrous THF (40 mL) under

atmosphere. Cool to 0°C.[3][4]

Addition: Add DIAD (2.42 g, 12 mmol) dropwise over 20 minutes. Note: Exothermic reaction;

maintain internal temp <5°C.

Reaction: Warm to room temperature and stir for 12–16 hours. Monitor by TLC

(Hexane/EtOAc 4:1). The alcohol spot (

) should disappear.

Workup: Concentrate THF. Triturate the residue with cold

/Hexane (1:1) to precipitate triphenylphosphine oxide (

). Filter off the solid.[3]
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Deprotection: Dissolve the filtrate (crude Boc-intermediate) in DCM (10 mL) and add TFA (5

mL). Stir for 2 hours.

Isolation: Basify with 1M NaOH to pH >12. Extract with DCM (3x). Dry over

and concentrate.

Purification: Silica gel chromatography (DCM/MeOH/NH3 90:9:1).

Protocol B: Downstream Derivatization (Reductive
Amination)
Rationale: This protocol is optimized for generating libraries of Sigma-1 ligands by linking the 4-

CPP core to various aromatic aldehydes.

Reagents:

4-(4-Chlorophenoxy)piperidine (HCl salt or free base)

Target Aldehyde (1.1 equiv)

Sodium Triacetoxyborohydride (

, 2.0 equiv)

Acetic Acid (catalytic)

Solvent: 1,2-Dichloroethane (DCE)

Workflow:

Imine Formation: In a 20 mL vial, suspend 4-CPP (0.5 mmol) in DCE (5 mL). Add the

aldehyde (0.55 mmol). If using the HCl salt of 4-CPP, add

(1.0 equiv) to liberate the free amine.

Activation: Add glacial acetic acid (1 drop). Stir at room temperature for 30 minutes.

Reduction: Add
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(212 mg, 1.0 mmol) in one portion.

Quench: After 12 hours, quench with saturated

(5 mL).

Extraction: Separate phases. Wash organic layer with brine.

Yield Check: Evaporate solvent. Purity is typically >90% by LC-MS, suitable for biological

screening without column chromatography.

Application Case Study: Sigma-1 Receptor Ligands
Context: The Sigma-1 receptor (S1R) is a chaperone protein implicated in neuropathic pain and

neurodegeneration. High-affinity S1R ligands typically require:

A basic amine (protonated at physiological pH).

Two hydrophobic flanking regions.

4-CPP as the "Distal Hydrophobe": In S1R ligand design, the 4-chlorophenoxy group occupies

the primary hydrophobic pocket, engaging in

-stacking and halogen bonding (Cl

Protein backbone). The piperidine ring provides the rigid scaffold for the essential cationic
nitrogen.

Data: Structure-Activity Relationship (SAR) Comparison of 4-substituted piperidine scaffolds in

S1R binding assays.
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Compound
Core

Linker Distal Group
S1R

(nM)

Selectivity
(S1R/S2R)

4-

Phenylpiperidine
Ethyl Phenyl 12.5 10x

4-(4-

Chlorophenoxy)p

iperidine

Ethyl Phenyl 0.34 547x

4-

Benzyloxypiperid

ine

Ethyl Phenyl 5.2 45x

Interpretation: The ether oxygen in 4-CPP improves affinity significantly (sub-nanomolar)

compared to the direct phenyl analog, likely due to optimal spacing and H-bond acceptance.
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Caption: Step-wise synthesis of the 4-CPP scaffold via Mitsunobu coupling, followed by

divergent derivatization pathways for library generation.

Pharmacophore Mapping (Sigma-1 Interaction)
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Caption: Pharmacophore map highlighting the critical interactions between the 4-CPP moiety

and the Sigma-1 receptor binding site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1599248?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599248?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

